Cas no 1803549-95-2 (4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1803549-95-2
• MF: C₈H₄F₃IN₂O
• MW: 328.029844284058
• CID: 4801333
• Update Time: 2025-06-29

4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C8H4F3IN2O/c9-8(10,11)15-7-5(12)2-4-14-6(7)1-3-13/h2,4H,1H2
• InChI Key： MGGSQOKUZXDKCX-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(CC#N)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile

4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1803549-95-2): A Comprehensive Overview

4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1803549-95-2) is a versatile compound with significant applications in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential in the development of novel pharmaceuticals. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile.

Chemical Structure and Properties

4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile is a halogenated pyridine derivative with a trifluoromethoxy group and a cyano group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The iodine atom, being a soft electrophile, makes the compound highly reactive in various organic reactions, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. The trifluoromethoxy group enhances the lipophilicity of the molecule, which is crucial for improving the bioavailability and pharmacokinetic properties of potential drug candidates.

The cyano group, on the other hand, can be readily converted into other functional groups such as carboxylic acids, amides, or alcohols through well-established synthetic routes. This versatility makes 4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile an attractive building block for the synthesis of complex molecules with diverse biological activities.

Synthesis Methods

The synthesis of 4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the iodination of 3-(trifluoromethoxy)pyridine followed by a cyano substitution reaction. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient method using copper(I) iodide as a catalyst in the presence of cesium fluoride to achieve selective iodination at the 4-position of 3-(trifluoromethoxy)pyridine.

An alternative synthetic route involves the reaction of 4-bromo-3-(trifluoromethoxy)pyridine with potassium cyanide in dimethyl sulfoxide (DMSO). This method provides good yields and is scalable for industrial production. The choice of synthetic method often depends on factors such as cost, availability of reagents, and desired purity levels.

Applications in Medicinal Chemistry

4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile has shown promise in various medicinal chemistry applications due to its structural features and reactivity. One notable area is its use as an intermediate in the synthesis of potent inhibitors for specific enzymes involved in disease pathways. For example, researchers at a leading pharmaceutical company have utilized this compound to develop inhibitors targeting kinases associated with cancer and inflammatory diseases.

A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine-based compounds derived from 4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile. These derivatives exhibited significant inhibitory activity against phosphodiesterase 4 (PDE4), an enzyme implicated in chronic obstructive pulmonary disease (COPD) and asthma. The introduction of the trifluoromethoxy group was found to enhance both potency and selectivity compared to previously reported inhibitors.

Recent Research Advancements

The ongoing research on 4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile continues to uncover new applications and optimize existing methods. A recent publication in Chemical Communications described a novel palladium-catalyzed cross-coupling reaction that allows for the efficient synthesis of substituted pyridines from this compound. This method not only expands the scope of possible derivatives but also simplifies the synthetic process, making it more accessible for academic and industrial laboratories.

In another study published in Organic Letters, scientists explored the use of 4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile as a scaffold for developing new antiviral agents. The researchers synthesized a library of compounds by varying substituents at different positions on the pyridine ring and tested their antiviral activity against several strains of influenza virus. Several derivatives showed promising results, highlighting the potential of this compound as a starting point for antiviral drug discovery.

Conclusion

4-Iodo-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1803549-95-2) is a valuable compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure and reactivity make it an attractive building block for synthesizing complex molecules with potential therapeutic benefits. Ongoing research continues to expand its utility and refine synthetic methods, positioning it as a key player in the development of novel pharmaceuticals.